![molecular formula C27H39F7O B12086934 (8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol](/img/structure/B12086934.png)
(8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
Overview
Description
- This compound is also known as Stigmasta-3,5-diene . Its chemical formula is C29H48 with a molecular weight of approximately 396.7 g/mol .
- Stigmasta-3,5-diene belongs to the class of steroids and is a diterpene hydrocarbon .
- It is a natural product found in various plant sources and has been studied for its biological activities.
Preparation Methods
Synthetic Routes: Stigmasta-3,5-diene can be synthesized from
Industrial Production: While not commonly produced industrially, it can be isolated from natural sources or synthesized in the lab.
Chemical Reactions Analysis
Reactions: Stigmasta-3,5-diene can undergo various reactions, including , , and .
Common Reagents and Conditions:
Major Products: The products depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Stigmasta-3,5-diene serves as a precursor for the synthesis of other steroids and terpenes.
Biology: It may have roles in plant defense mechanisms or signaling pathways.
Medicine: Its potential medicinal properties are still under investigation.
Industry: Limited industrial applications, but it contributes to our understanding of natural products.
Mechanism of Action
- The exact mechanism of action remains unclear due to limited research.
- It may interact with cellular receptors or enzymes, affecting various biological processes.
Comparison with Similar Compounds
Similar Compounds: Other related compounds include , , and .
Uniqueness: Stigmasta-3,5-diene’s unique structure lies in its specific substitution pattern and stereochemistry.
Properties
Molecular Formula |
C27H39F7O |
|---|---|
Molecular Weight |
512.6 g/mol |
IUPAC Name |
(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetrafluoro-6-(trifluoromethyl)heptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C27H39F7O/c1-16(5-4-12-25(28,26(29,30)31)27(32,33)34)20-8-9-21-19-7-6-17-15-18(35)10-13-23(17,2)22(19)11-14-24(20,21)3/h6,16,18-22,35H,4-5,7-15H2,1-3H3/t16-,18?,19+,20-,21+,22+,23+,24-/m1/s1 |
InChI Key |
DUAIJEYNEJQOCE-QSHWPSJXSA-N |
Isomeric SMILES |
C[C@H](CCCC(C(F)(F)F)(C(F)(F)F)F)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)O)C)C |
Canonical SMILES |
CC(CCCC(C(F)(F)F)(C(F)(F)F)F)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
Origin of Product |
United States |
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